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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cyclohexanemethanol-d11, a
deuterated internal standard crucial for accurate quantification in analytical chemistry,
particularly within the realm of drug development. This document details its commercial
availability, pricing, and technical specifications, and provides a representative experimental
protocol for its application in liquid chromatography-mass spectrometry (LC-MS) for the
analysis of therapeutic compounds.

Commercial Availability and Physicochemical
Properties

Cyclohexanemethanol-d11 (CAS No. 1215077-50-1) is a stable, isotopically labeled form of
Cyclohexanemethanol (CAS No. 100-49-2). The incorporation of eleven deuterium atoms
provides a distinct mass shift, making it an ideal internal standard for quantitative mass
spectrometry assays. Several suppliers offer this compound in various quantities. Pricing is
subject to change and often requires user registration on the supplier's website for current
information.
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Table 1: Commercial Suppliers and Pricing of Cyclohexanemethanol-d11

. Product Available . . )
Supplier . Price (USD) Isotopic Purity
Number Quantities
C/DIN lIsotopes D-5907 0.25¢ $476.00 >98 atom % D
059 $793.00
LGC Standards TRC-C989117 1 mg, 5 mg Inquiry Required Not Specified
Pharmaffiliates PA STI 088896 mg, g, kg Inquiry Required Not Specified

Table 2: Physicochemical Properties of Cyclohexanemethanol-d11

Property Value

CAS Number 1215077-50-1
Molecular Formula C7H3D110

Molecular Weight ~125.26 g/mol
Appearance Typically a neat liquid
Storage 2-8°C Refrigerator

Application in Drug Development: An Internal
Standard for CDK Inhibitor Analysis

Cyclohexanemethanol-d11 serves as an invaluable tool in the development of small molecule
therapeutics, such as potent inhibitors of cyclin-dependent kinases (CDKSs).[1] Its structural
similarity to fragments of certain drug candidates allows it to be used as an internal standard to
accurately quantify the active pharmaceutical ingredient (API) in complex biological matrices
like plasma or tissue homogenates.

The use of a deuterated internal standard is a cornerstone of robust bioanalytical method
development. By adding a known amount of Cyclohexanemethanol-d11 to both calibration
standards and unknown samples, variations arising from sample preparation, injection volume,
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and matrix effects can be normalized. This ensures high accuracy and precision in the
quantification of the target analyte.

Representative Experimental Protocol:
Quantification of a CDK Inhibitor in Plasma by LC-
MS/MS

The following is a representative protocol for the use of Cyclohexanemethanol-d11 as an
internal standard for the quantification of a hypothetical CDK inhibitor in human plasma. This
protocol is intended as a template and should be optimized for the specific analyte and
instrumentation.

Materials and Reagents

e Cyclohexanemethanol-d11 (Internal Standard, IS)
¢ CDK Inhibitor Analytical Standard (Analyte)

e Human Plasma (with anticoagulant)

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Formic Acid (LC-MS grade)

e Deionized Water

96-well protein precipitation plates

Preparation of Stock and Working Solutions

e Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the CDK inhibitor analytical
standard in methanol.

« Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Cyclohexanemethanol-d11 in methanol.
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» Analyte Working Solutions (for calibration curve): Serially dilute the analyte stock solution
with 50:50 acetonitrile:water to prepare a series of working solutions at concentrations
ranging from 1 ng/mL to 1000 ng/mL.

« Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution
with 50:50 acetonitrile:water.

Sample Preparation (Protein Precipitation)

o To each well of a 96-well plate, add 50 pL of plasma sample (calibration standard, quality
control, or unknown).

e Add 10 pL of the Internal Standard Working Solution (100 ng/mL) to each well.
e Add 200 pL of cold acetonitrile to each well to precipitate proteins.

e Seal the plate and vortex for 2 minutes.

o Centrifuge the plate at 4000 rpm for 10 minutes.

o Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Conditions

o LC System: A suitable UHPLC system.

e Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm).

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A suitable gradient to separate the analyte and internal standard.
e Flow Rate: 0.4 mL/min.

* Injection Volume: 5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer.
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 lonization Mode: Electrospray lonization (ESI), positive mode.

 MRM Transitions: Monitor for the specific precursor-to-product ion transitions for both the
analyte and Cyclohexanemethanol-d11.

Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte for the calibration standards. Determine the
concentration of the analyte in the unknown samples by interpolating their peak area ratios

from the calibration curve.

Visualizing Workflows and Relationships

The following diagrams illustrate the logical workflow for using an internal standard in
quantitative analysis and the relationship between the analyte and the internal standard.
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Workflow for Quantitative Analysis Using an Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.
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Analyte and Internal Standard Relationship
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Sample Preparation
(Extraction, etc.)

l

LC-MS/MS Analysis

Normalization

Peak Area Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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